Cas no 1971-81-9 (4-(Dimethylamino)-1-naphthalenecarboxaldehyde)

• Product Name: 4-(Dimethylamino)-1-naphthalenecarboxaldehyde
• CAS No: 1971-81-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD00010371
• CID: 118252
• PubChem ID: 608052
• Update Time: 2025-11-02

4-(Dimethylamino)-1-naphthalenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde,4-(dimethylamino)-
• 4-(dimethylamino)-1-naphthaldehyde
• 4-(dimethylamino)naphthalene-1-carbaldehyde
• 4-DIMETHYLAMINO-1-NAPHTHALDEHYDE
• 4-dimethylamino-1-naphthylcarboxaldehyde
• 4-dimethylaminonaphthalene-1-carbaldehyde
• 4-N,N'-dimethylamino-1-napthaldehyde
• 4-DiMethylaMino-1-naphthald
• 4-(Dimethylamino)-1-naphthalenecarboxaldehyde
• DTXSID10345919
• A880055
• AKOS024015157
• 4-dimethylamino-naphthalene-1-carbaldehyde
• CS-0300253
• 1971-81-9
• 4-Dimethylamino-1-naphthaldehyde, 97%
• SCHEMBL346454
• J-012745
• 1-Naphthalenecarboxaldehyde, 4-(dimethylamino)-
• AS-67585
• FT-0633945
• EN300-1704573
• MFCD00010371
• DB-044948
• DTXCID10296992

• MDL： MFCD00010371
• Inchi： 1S/C13H13NO/c1-14(2)13-8-7-10(9-15)11-5-3-4-6-12(11)13/h3-9H,1-2H3
• InChI Key： XCQFZIFIUMBSAO-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C2C=CC=CC2=1)N(C)C

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.150
• Melting Point: 43-45 °C (lit.)
• Boiling Point: 346.6°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.676
• PSA: 20.31000
• LogP: 2.71830
• Solubility: Not determined

4-(Dimethylamino)-1-naphthalenecarboxaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-(Dimethylamino)-1-naphthalenecarboxaldehyde

Comprehensive Guide to 4-(Dimethylamino)-1-naphthalenecarboxaldehyde (CAS No. 1971-81-9): Properties, Applications, and Market Insights

4-(Dimethylamino)-1-naphthalenecarboxaldehyde (CAS No. 1971-81-9) is a versatile organic compound widely used in fluorescent labeling, bioconjugation, and chemical synthesis. This aromatic aldehyde features a naphthalene backbone substituted with a dimethylamino group and a formyl functional group, making it highly reactive and valuable in various scientific and industrial applications. Researchers often search for 4-(Dimethylamino)-1-naphthalenecarboxaldehyde uses, synthesis methods, and fluorescence properties, reflecting its importance in modern chemistry.

The compound's unique photophysical properties make it a popular choice for bioimaging and sensor development. Its ability to form Schiff bases with primary amines has led to applications in protein labeling and biomarker detection. Recent trends show growing interest in 4-(Dimethylamino)-1-naphthalenecarboxaldehyde derivatives for environmental sensing and diagnostic applications, aligning with the current focus on green chemistry and sustainable technologies.

From a structural perspective, 4-(Dimethylamino)-1-naphthalenecarboxaldehyde exhibits interesting solvatochromic behavior, changing color in different solvents. This property is frequently explored in solvent polarity studies and molecular electronics. The compound's electron-donating dimethylamino group and electron-withdrawing formyl group create a push-pull system that enhances its optical properties, making it valuable for photovoltaic research and OLED development.

In the pharmaceutical field, 4-(Dimethylamino)-1-naphthalenecarboxaldehyde serves as a key intermediate for synthesizing various bioactive compounds. Its derivatives show potential in drug discovery, particularly in developing antimicrobial agents and enzyme inhibitors. The current market demand reflects increasing searches for 4-(Dimethylamino)-1-naphthalenecarboxaldehyde suppliers and pricing trends, indicating its growing commercial importance.

The synthesis of 4-(Dimethylamino)-1-naphthalenecarboxaldehyde typically involves Vilsmeier-Haack formylation of N,N-dimethylnaphthylamine. Researchers frequently inquire about 4-(Dimethylamino)-1-naphthalenecarboxaldehyde synthesis optimization and purification methods, highlighting the need for efficient production processes. Recent advancements in flow chemistry and catalytic methods have improved the compound's accessibility for various applications.

Quality control of 4-(Dimethylamino)-1-naphthalenecarboxaldehyde involves standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability and storage conditions are common concerns among users, with many searching for 4-(Dimethylamino)-1-naphthalenecarboxaldehyde handling precautions and shelf life information. Proper storage in amber glass containers under inert atmosphere is recommended to maintain its quality.

Environmental considerations for 4-(Dimethylamino)-1-naphthalenecarboxaldehyde include its biodegradability and ecotoxicological profile. As sustainability becomes increasingly important, researchers are investigating green alternatives and waste minimization strategies in its applications. The compound's role in circular economy approaches to chemical production is an emerging area of interest.

Future perspectives for 4-(Dimethylamino)-1-naphthalenecarboxaldehyde include expanded applications in nanotechnology and smart materials. Its potential in molecular machines and stimuli-responsive systems aligns with current research trends in advanced functional materials. The compound's versatility ensures its continued relevance across multiple scientific disciplines.